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Compound of Interest

Compound Name:
4-[2-

(Dimethylamino)ethyl]morpholine

Cat. No.: B1585578 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-[2-(Dimethylamino)ethyl]morpholine

Executive Summary
This document provides a comprehensive technical guide on the safety and handling protocols

for 4-[2-(Dimethylamino)ethyl]morpholine (CAS No. 4385-05-1). As a morpholine derivative,

this compound is utilized in various organic synthesis and pharmaceutical development

processes[1]. While specific toxicological data for this exact molecule is limited, its structural

similarity to other aminoethylmorpholines and the broader morpholine class of chemicals

necessitates a stringent and proactive approach to safety. This guide, intended for researchers,

chemists, and drug development professionals, synthesizes available data with established

best practices for handling corrosive and hazardous amine compounds. The core principle of

this guide is risk mitigation through a deep understanding of the compound's potential hazards,

the implementation of robust engineering and administrative controls, and the correct use of

personal protective equipment (PPE).

Hazard Identification and GHS Classification
Understanding the hazard profile of 4-[2-(Dimethylamino)ethyl]morpholine is the foundation

of its safe use. The primary documented hazard is its potential to cause severe and permanent

damage to the eyes[2]. Based on the known properties of structurally similar compounds, such

as 4-(2-Aminoethyl)morpholine, it is prudent to assume it is also corrosive to the skin, harmful if

swallowed or in contact with skin, and may cause respiratory irritation[3].
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GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication.

Hazard Class Category Hazard Statement Pictogram

Serious Eye

Damage/Eye Irritation
Category 1

H318: Causes serious

eye damage[2]
alt text

Acute Toxicity, Dermal

(Inferred)
Category 3

H311: Toxic in contact

with skin[3]
alt text

Skin

Corrosion/Irritation

(Inferred)

Category 1B

H314: Causes severe

skin burns and eye

damage[3][4]

alt text

Acute Toxicity, Oral

(Inferred)
Category 4

H302: Harmful if

swallowed[3][4]
alt text

STOT - Single

Exposure (Inferred)
Category 3

H335: May cause

respiratory irritation[3]

[5]

alt text

Note: Classifications marked with "Inferred" are based on the hazard profile of the closely

related compound 4-(2-Aminoethyl)morpholine and should be applied as a precautionary

measure.

Physical and Chemical Properties
Proper handling and storage protocols are directly influenced by the compound's physical

properties.
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Property Value Source

Molecular Formula C₈H₁₈N₂O [1]

Molecular Weight 158.24 g/mol [1]

Appearance Liquid [6]

Density 0.925 g/mL at 25 °C [1][7]

Boiling Point 93-94 °C at 20 mm Hg [1][7]

Flash Point 168 °F (75.6 °C) [7]

Refractive Index (n20/D) 1.4582 [1][7]

Exposure Controls and Personal Protective
Equipment (PPE)
The primary objective when handling 4-[2-(Dimethylamino)ethyl]morpholine is to prevent all

routes of exposure—dermal, ocular, and inhalation. This is achieved through a multi-layered

approach combining engineering controls and appropriate PPE.

Engineering Controls
Ventilation: All manipulations of this compound must be performed within a certified chemical

fume hood to control vapor inhalation[3][6]. The ventilation system should be regularly

monitored to ensure it maintains a negative pressure and adequate face velocity.

Safety Stations: Eyewash stations and safety showers must be readily accessible and

located in close proximity to the workstation where the chemical is handled[3][8][9]. These

stations should be tested weekly.

Personal Protective Equipment (PPE)
The selection of PPE is critical for preventing direct contact. Wear protective gloves, clothing,

and eye/face protection at all times when handling this substance[2][4].

Eye and Face Protection: Wear chemical safety goggles that conform to OSHA 29 CFR

1910.133 or European Standard EN166 regulations[3][8]. In addition, a full-face shield
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should be worn when there is a risk of splashing.

Skin Protection:

Gloves: Wear chemically resistant gloves, such as nitrile or neoprene rubber[9]. Always

inspect gloves for tears or punctures before use and practice proper glove removal

technique to avoid skin contact.

Lab Coat/Apron: A chemically resistant lab coat is mandatory. For larger quantities or tasks

with a higher splash risk, a rubber or neoprene apron should be worn over the lab coat.

Respiratory Protection: If engineering controls fail or for certain emergency situations, a full-

face respirator with an appropriate organic vapor cartridge (e.g., type ABEK per EN 14387)

may be necessary[6].

Protocol 1: PPE Donning and Doffing Sequence
The causality behind the sequence is to create a barrier from the "outside in" when donning

and to remove the most contaminated items first (from the "inside out") when doffing to prevent

self-contamination.
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Donning (Putting On) PPE

Doffing (Taking Off) PPE

1. Lab Coat 2. Gloves (First Pair) 3. Goggles & Face Shield 4. Gloves (Second Pair, optional)

1. Outer Gloves (if worn) 2. Lab Coat & Inner Gloves
(Turn inside out, peel off gloves simultaneously)

3. Goggles & Face Shield
(Handle by straps) 4. Wash Hands Thoroughly
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Spill Occurs

1. Evacuate Area
& Isolate Hazard

2. Don Full PPE
(Gloves, Goggles, Coat, Respirator if needed)

3. Eliminate
Ignition Sources

4. Contain Spill
(Use inert absorbent dikes)

5. Absorb & Collect
(Use non-sparking tools)

6. Decontaminate
Spill Area

7. Dispose of Waste
(Follow regulations)

Incident Secured

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

